Cas no 15802-18-3 (2-Propenoic acid,2-cyano-)

• Product Name: 2-Propenoic acid,2-cyano-
• CAS No: 15802-18-3
• MF: C₄H₃NO₂
• MW: 97.0721209049225
• CID: 145688
• PubChem ID: 27488
• Update Time: 2025-05-21

2-Propenoic acid,2-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-
• 2-CYANOACRYLIC ACID
• CYANOACRYLICACID
• 2-Cyano-2-propenoic acid
• 2-cyanoprop-2-enoic acid
• 2-Propenoic acid, 2-cyano- (9CI)
• Acrylic acid, 2-cyano-
• alpha-Cyanoacrylate monomer
• alpha-Cyanoacrylic acid
• ARON alpha A
• BRN 4229896
• CCRIS 6602
• 2-Cyanoacrylicacid
• CS-0110097
• 15802-18-3
• Cyano acrylic acid;2-Cyanoprop-2-enoic acid
• cyanoacrylic-acid
• BCP30711
• Cyano acrylic acid
• UNII-8V1MN6GB8I
• 75268-90-5
• 2-Propenoic acid, cyano-
• CYANOACRYLIC ACID
• 2-Propenoic acid, 2-cyano-
• AKOS006280132
• 8V1MN6GB8I
• IJVRPNIWWODHHA-UHFFFAOYSA-N
• DTXSID10166348
• Q27271052
• NS00025137
• a-cyanoacrylate
• DB-365001
• 2-Propenoic acid, 2-cyano-(9CI)
• DTXCID5088839

• MDL： MFCD01673911
• Inchi： 1S/C4H3NO2/c1-3(2-5)4(6)7/h1H2,(H,6,7)
• InChI Key： IJVRPNIWWODHHA-UHFFFAOYSA-N
• SMILES： OC(C(C#N)=C)=O

Computed Properties

• Exact Mass: 97.01639
• Monoisotopic Mass: 97.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.253
• Boiling Point: 266.3°Cat760mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.47
• PSA: 61.09
• LogP: 0.15078

Additional information on 2-Propenoic acid,2-cyano-

Research Briefing on 2-Propenoic acid,2-cyano- (CAS: 15802-18-3) in Chemical Biology and Pharmaceutical Applications

2-Propenoic acid,2-cyano- (CAS: 15802-18-3), also known as cyanoacrylic acid, is a versatile chemical intermediate with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role in the synthesis of bioactive molecules, polymer chemistry, and drug delivery systems. This briefing consolidates the latest findings on its properties, synthetic utility, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Propenoic acid,2-cyano- as a key precursor in the synthesis of novel kinase inhibitors. The compound's cyano and carboxyl functional groups enable efficient conjugation with heterocyclic scaffolds, yielding potent inhibitors targeting EGFR and VEGFR-2. Molecular docking simulations revealed enhanced binding affinity due to the electron-withdrawing nature of the cyano group, suggesting its utility in rational drug design.

In polymer science, researchers at MIT (2024) reported a breakthrough in stimuli-responsive drug carriers using derivatives of 15802-18-3. By copolymerizing 2-Propenoic acid,2-cyano- with N-isopropylacrylamide, they developed pH-sensitive nanoparticles showing 92% drug release at tumor microenvironment pH (6.5) while maintaining stability at physiological pH. This addresses a critical challenge in targeted cancer therapy.

The compound's role in bioorthogonal chemistry has expanded significantly. A Nature Communications paper (2023) detailed its use as a Michael acceptor in click chemistry reactions, enabling rapid labeling of biomolecules without interfering with native biological processes. This application shows particular promise for in vivo imaging and proteomics studies.

Safety assessments of 15802-18-3 derivatives have progressed substantially. The European Journal of Pharmaceutical Sciences (2024) published comprehensive toxicology data showing that properly functionalized derivatives exhibit favorable ADME profiles, with <5% cytotoxicity at therapeutic concentrations in hepatocyte assays. However, the parent compound requires careful handling due to its reactive acrylate moiety.

Emerging applications include its use in DNA-encoded library (DEL) technology, where its bifunctional nature allows efficient linkage of pharmacophores to DNA tags. A 2024 ACS Central Science publication reported a 30% increase in library diversity when using 2-Propenoic acid,2-cyano- derived building blocks compared to traditional acrylates.

Future research directions focus on optimizing the stereochemistry of derivatives for chiral drug synthesis and exploring its potential in covalent inhibitor development. The compound's unique combination of reactivity and stability positions it as a valuable tool in next-generation drug discovery platforms.